Cas no 57466-69-0 (Acetamide, 2-(2-propenylamino)-)

• Product Name: Acetamide, 2-(2-propenylamino)-
• CAS No: 57466-69-0
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 345273
• PubChem ID: 18474081
• Update Time: 2025-04-19

Acetamide, 2-(2-propenylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-propenylamino)-
• 2-(prop-2-enylamino)acetamide
• SCHEMBL1796671
• N~2~-Prop-2-en-1-ylglycinamide
• 2-(allylamino)acetamide
• AKOS000247596
• allylglycinamide
• DTXSID70594204
• 57466-69-0

• Inchi： 1S/C5H10N2O/c1-2-3-7-4-5(6)8/h2,7H,1,3-4H2,(H2,6,8)
• InChI Key： NMEHIEZLKLETBJ-UHFFFAOYSA-N
• SMILES： O=C(CNCC=C)N

Computed Properties

• Exact Mass: 114.0794
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12